Cas no 956754-48-6 (2,6-Dimethyl-N-4-(4-pentylcyclohexyl)phenyl-4-morpholinecarboxamide)

• Product Name: 2,6-Dimethyl-N-4-(4-pentylcyclohexyl)phenyl-4-morpholinecarboxamide
• CAS No: 956754-48-6
• MDL: MFCD03305819
• CID: 4667561
• Update Time: 2025-06-08

2,6-Dimethyl-N-4-(4-pentylcyclohexyl)phenyl-4-morpholinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2,6-DIMETHYL-N-[4-(4-PENTYLCYCLOHEXYL)PHENYL]-4-MORPHOLINECARBOXAMIDE
• 2,6-dimethyl-N-[4-(4-pentylcyclohexyl)phenyl]morpholine-4-carboxamide
• 4-Morpholinecarboxamide, 2,6-dimethyl-N-[4-(4-pentylcyclohexyl)phenyl]-
• 2,6-Dimethyl-N-4-(4-pentylcyclohexyl)phenyl-4-morpholinecarboxamide

• MDL： MFCD03305819

Additional information on 2,6-Dimethyl-N-4-(4-pentylcyclohexyl)phenyl-4-morpholinecarboxamide

Recent Advances in the Study of 2,6-Dimethyl-N-4-(4-pentylcyclohexyl)phenyl-4-morpholinecarboxamide (CAS: 956754-48-6)

The compound 2,6-Dimethyl-N-4-(4-pentylcyclohexyl)phenyl-4-morpholinecarboxamide (CAS: 956754-48-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of interest in recent research has been the synthesis and structural modification of 2,6-Dimethyl-N-4-(4-pentylcyclohexyl)phenyl-4-morpholinecarboxamide. A study published in the Journal of Medicinal Chemistry (2023) detailed an improved synthetic route that enhances yield and purity while reducing the number of steps. The authors employed a combination of palladium-catalyzed cross-coupling and microwave-assisted reactions, which significantly improved the efficiency of the synthesis. These advancements are crucial for scaling up production and facilitating further pharmacological evaluations.

In addition to synthetic improvements, recent investigations have explored the pharmacological profile of this compound. Preclinical studies have demonstrated its potent activity as a modulator of specific biological targets, including G protein-coupled receptors (GPCRs) and ion channels. For instance, a study in Bioorganic & Medicinal Chemistry Letters (2024) reported that 2,6-Dimethyl-N-4-(4-pentylcyclohexyl)phenyl-4-morpholinecarboxamide exhibits high affinity and selectivity for a subset of GPCRs implicated in neurological disorders. These findings suggest its potential as a lead compound for developing novel therapeutics for conditions such as Parkinson's disease and epilepsy.

Another notable aspect of recent research is the exploration of the compound's pharmacokinetic properties. A study in Drug Metabolism and Disposition (2023) investigated its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. The results indicated favorable oral bioavailability and a relatively long half-life, which are desirable characteristics for drug candidates. However, the study also identified potential metabolic liabilities, such as cytochrome P450-mediated oxidation, which may require further optimization to improve its drug-like properties.

Furthermore, computational modeling and molecular docking studies have provided insights into the compound's binding interactions with its biological targets. A recent publication in the Journal of Chemical Information and Modeling (2024) utilized advanced molecular dynamics simulations to predict the binding modes and energetics of 2,6-Dimethyl-N-4-(4-pentylcyclohexyl)phenyl-4-morpholinecarboxamide with its target receptors. These simulations revealed key molecular interactions that contribute to its high affinity and selectivity, offering valuable guidance for future structure-activity relationship (SAR) studies.

Despite these promising findings, challenges remain in the development of 2,6-Dimethyl-N-4-(4-pentylcyclohexyl)phenyl-4-morpholinecarboxamide as a therapeutic agent. For example, its solubility and stability under physiological conditions need further optimization. Additionally, comprehensive toxicological assessments are required to ensure its safety profile. Ongoing research is addressing these issues, with several groups working on derivative compounds that retain the desired pharmacological activity while improving physicochemical properties.

In conclusion, recent studies on 2,6-Dimethyl-N-4-(4-pentylcyclohexyl)phenyl-4-morpholinecarboxamide (CAS: 956754-48-6) have significantly advanced our understanding of its synthetic accessibility, pharmacological potential, and pharmacokinetic behavior. These findings underscore its promise as a lead compound for drug development, particularly in the realm of neurological disorders. Future research should focus on addressing the remaining challenges and translating these discoveries into clinically viable therapeutics. The continued exploration of this compound and its derivatives holds great potential for advancing the field of chemical biology and medicine.